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Compound of Interest

Compound Name: N-Phenoxycarbonyl-L-valine

Cat. No.: B020239 Get Quote

This guide provides comprehensive safety and logistical information for the handling and

disposal of N-Phenoxycarbonyl-L-valine, tailored for researchers, scientists, and

professionals in drug development. Adherence to these procedures is crucial for ensuring

laboratory safety and procedural accuracy.

I. Hazard Identification and Personal Protective
Equipment (PPE)
While N-Phenoxycarbonyl-L-valine is not classified as a hazardous substance under the

2012 OSHA Hazard Communication Standard, it is prudent to handle it with care to minimize

any potential risks. The primary hazards are skin and eye irritation.[1] The following table

summarizes the essential safety information and recommended personal protective equipment.
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Hazard Category Description

Recommended

Personal Protective

Equipment (PPE)

First Aid Measures

Skin Irritation
Causes skin irritation

(H315).[1]

Gloves: Chemical-

resistant gloves (e.g.,

nitrile rubber) must be

worn. Inspect gloves

prior to use and use

proper removal

techniques.[2]

Skin Contact: Wash

off immediately with

plenty of water for at

least 15 minutes.

Remove contaminated

clothing. Get medical

attention if irritation

develops or persists.

[3][4]

Eye Irritation
Causes serious eye

irritation (H319).[1]

Eye Protection: Wear

appropriate protective

eyeglasses or

chemical safety

goggles as described

by OSHA's eye and

face protection

regulations in 29 CFR

1910.133 or European

Standard EN166.[3]

Eye Contact: Rinse

immediately with

plenty of water, also

under the eyelids, for

at least 15 minutes.

Remove contact

lenses, if present and

easy to do. Continue

rinsing. Get medical

attention.[3][4]

Inhalation

May cause respiratory

irritation if inhaled as a

dust.

Respiratory

Protection: If dust is

generated, use a

NIOSH/MSHA

approved respirator

(e.g., N95 dust mask).

[2] Ensure adequate

ventilation.[3]

Inhalation: Remove to

fresh air. Get medical

attention immediately

if symptoms occur.[3]

Ingestion May be harmful if

swallowed.

General Hygiene: Do

not eat, drink, or

smoke when using

this product. Wash

Ingestion: Clean

mouth with water and

drink afterwards

plenty of water. Get

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1231849.htm
https://www.benchchem.com/pdf/A_Comprehensive_Guide_to_the_Safe_Handling_of_Boc_L_Valine_in_the_Laboratory.pdf
https://www.fishersci.com/store/msds?partNumber=AAA13583&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/pdf/Proper_Disposal_of_Boc_L_Valine_A_Guide_for_Laboratory_Professionals.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1231849.htm
https://www.fishersci.com/store/msds?partNumber=AAA13583&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA13583&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/pdf/Proper_Disposal_of_Boc_L_Valine_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/A_Comprehensive_Guide_to_the_Safe_Handling_of_Boc_L_Valine_in_the_Laboratory.pdf
https://www.fishersci.com/store/msds?partNumber=AAA13583&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA13583&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b020239?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


hands thoroughly after

handling.[5]

medical attention if

you feel unwell.[3][4]

General Handling Solid powder form.

Lab Coat: A standard

lab coat is necessary

to prevent skin

contact.[4] Footwear:

Closed-toe shoes

should be worn in the

laboratory.[6]

Not applicable.

II. Operational Plan: Step-by-Step Handling Protocol
Following a systematic workflow is essential for the safe handling of N-Phenoxycarbonyl-L-
valine.

1. Preparation and Pre-Handling Check:

Ensure the work area, such as a chemical fume hood or a well-ventilated space, is clean and

uncluttered.

Verify that an emergency shower and eyewash station are accessible.[7]

Assemble all necessary equipment and reagents before handling the compound.

Don the appropriate Personal Protective Equipment (PPE) as detailed in the table above.

2. Weighing and Aliquoting:

Handle N-Phenoxycarbonyl-L-valine as a powder in a designated area, preferably within a

fume hood or on a bench with localized exhaust ventilation to minimize dust generation.

Use appropriate tools (e.g., spatulas, weighing paper) to handle the solid. Avoid creating dust

clouds.

If weighing, do so in a draft-shielded balance.

Close the container tightly after use.
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3. Dissolving and Reaction Setup:

When dissolving the powder, add the solvent to the solid slowly to prevent splashing.

If the process involves heating, use a well-controlled heating mantle or water bath.

Ensure all reaction vessels are properly secured.

4. Post-Handling and Decontamination:

Clean the work area thoroughly after the procedure is complete.

Decontaminate all equipment that came into contact with the chemical.

Remove PPE carefully, avoiding contact with the outer contaminated surfaces. Wash hands

thoroughly with soap and water after removing gloves.

III. Disposal Plan
Proper disposal of N-Phenoxycarbonyl-L-valine and its containers is critical to prevent

environmental contamination and ensure regulatory compliance.

Solid Waste:

Collect unused or waste N-Phenoxycarbonyl-L-valine powder in a clearly labeled,

sealed container designated for non-hazardous chemical waste.

Contaminated disposables such as weighing paper, gloves, and wipes should also be

placed in this container.

Liquid Waste:

If N-Phenoxycarbonyl-L-valine is dissolved in a solvent, the resulting solution must be

treated as chemical waste.

Collect all liquid waste in a sealed, labeled, and appropriate waste container. The label

should include the chemical name and any solvents used.
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Container Disposal:

Empty containers should be triple-rinsed with an appropriate solvent. The rinsate should

be collected as liquid chemical waste.

Once cleaned, the container can be disposed of according to institutional guidelines for

laboratory glassware or plasticware.

General Principle:

Do not dispose of N-Phenoxycarbonyl-L-valine down the drain or in the regular trash.

All chemical waste must be disposed of in accordance with local, state, and federal

regulations.

IV. Experimental Workflow Diagram
The following diagram illustrates the standard operational workflow for safely handling N-
Phenoxycarbonyl-L-valine in a laboratory setting.
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Preparation

Handling

Post-Handling & Disposal

1. Prepare Work Area
(Fume Hood/Ventilated Bench)

2. Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

3. Weigh/Aliquot Powder
(Minimize Dust)

4. Dissolve in Solvent

5. Perform Reaction

6. Decontaminate Equipment & Work Area

7. Dispose of Waste
(Solid & Liquid)

8. Remove PPE & Wash Hands

Click to download full resolution via product page

Caption: Workflow for Safe Handling of N-Phenoxycarbonyl-L-valine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. PHENOXYCARBONYL-L-VALINE | 126147-70-4 [chemicalbook.com]

2. benchchem.com [benchchem.com]

3. fishersci.com [fishersci.com]

4. benchchem.com [benchchem.com]

5. download.basf.com [download.basf.com]

6. Recommended PPE to handle chemicals | Bernardo Ecenarro [bernardoecenarro.com]

7. file.medchemexpress.com [file.medchemexpress.com]

To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling N-
Phenoxycarbonyl-L-valine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b020239#personal-protective-equipment-for-handling-
n-phenoxycarbonyl-l-valine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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